Cas no 107-96-0 (3-Mercaptopropionic acid)

3-Mercaptopropionic acid Properties

Names and Identifiers

• 3-Mercaptopropionic acid
• 3-MERCAPTO PROPIONATE
• 3-MPA
• BETA-MERCAPTOPROPIONIC ACID
• B-THIOPROPIONIC ACID
• β-Mercaptopropionic acid
• PROPANOIC ACID, 3-MERCAPTO
• PROPONOIC ACID, 3-MERCAPTO
• 3-mercapto-propanoicaci
• 3-mercaptopropanoicacid
• 3-mercapto-Propanoicacid
• 3-mercaptopropionic
• 3-mercapto-propionicaci
• 3-mercpato-propionicaci
• 3-Sulfanylpropanoic acid
• 3-Thiopropionic acid
• acidemercapto-3propionique
• beta-mercaptopropanoicacid
• 3-mercapto-propionic acid
• 3-Thiopropion acid
• Thiohydracrylic acid
• Thiopropionic acid
• 3-Thiopropanoic acid
• NSC 437
• NSC 45157
• 3-thiopropionicacid
• Thiohydracrylicacid
• 3-Mercaptopropanoic acid
• Propanoic acid, 3-mercapto-
• Mercaptopropionic acid
• 3MPA
• beta-Thiopropionic acid
• 2-Mercaptoethanecarboxylic acid
• Hydracrylic acid, 3-thio-
• Propionic acid, 3-mercapto-
• beta-Mercaptopropanoic acid
• Propionic acid, 3-mercpato-
• 3-Thiolpropanoic acid
• 3-thiohydracrylic acid
• +Expand

• MDL： MFCD00004897
• InChIKey： DKIDEFUBRARXTE-UHFFFAOYSA-N
• Inchi： 1S/C3H6O2S/c4-3(5)1-2-6/h6H,1-2H2,(H,4,5)
• SMILES： S([H])C([H])([H])C([H])([H])C(=O)O[H]
• BRN： 773807

Computed Properties

• Exact Mass: 106.008851g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 106.008851g/mol
• Monoisotopic Mass: 106.008851g/mol
• Topological Polar Surface Area: 38.3Ų
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: STRONG & ACRID, SULFIDE LIKE ODOR
• Dissociation Constants: PKA: 4.34
• LogP: 0.39090
• PSA: 76.10000
• Refractive Index: n20/D 1.492(lit.)
  n20/D 1.493
• Water Partition Coefficient: dissolution
• Boiling Point: 110-111 °C/15 mmHg(lit.)
• Melting Point: 15-18 °C (lit.)
• Vapor Pressure: 0.04 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 3252
• Color/Form: Transparent liquid with strong sulfide smell.
• PH: 2 (120g/l, H2O, 20℃)
• Solubility: Soluble in water, ethanol, benzene and ether.
• Sensitiveness: Air Sensitive & Hygroscopic
• Density: 1.218 g/mL at 25 °C(lit.)

3-Mercaptopropionic acid Security Information

• Symbol: GHS05 GHS06
• RTECS：UF5270000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S7-S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25; R34
• Hazard Level：8
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2922 8/PG 2
• Hazard Statement： H301,H314
• Warning Statement： P280,P301+P310,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from corrosive substances.
• PackingGroup：II
• Risk Phrases： 25-34
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.60%(V)
• HazardClass：8
• FLUKA BRAND F CODES：10-13

3-Mercaptopropionic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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